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Compound of Interest |

1-Chloro-6-methoxy-7-
Compound Name:

methylisoquinoline
CAS No.: 209286-03-3
Cat. No.: B8780996

Get Quote

Executive Summary

1-Chloro-6-methoxy-7-methylisoquinoline is a specialized halogenated heterocyclic building
block used primarily in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly
kinase inhibitors.[1] As a chloro-isoquinoline derivative, it possesses significant electrophilic
character, making it a potent alkylating agent and severe irritant to mucous membranes.[1]

This guide moves beyond generic safety advice, providing a Structure-Activity Relationship
(SAR) based risk assessment. Due to the limited specific toxicological data for this exact
isomer, safety protocols must default to the "High Hazard" category established for its close
analogs (e.g., 1-chloroisoquinoline and 6-methoxy-1-chloroisoquinoline).[1]

Part 1: Hazard Profiling & Risk Assessment

Chemical Nature: The C1-chlorine atom in the isoquinoline ring is highly reactive toward
nucleophiles.[1] This reactivity, while useful for SNAr substitutions in synthesis, poses a direct
biological threat:

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8780996#bc-rfq
https://www.benchchem.com/product/b8780996/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-1-chloro-6-methoxy-7-methylisoquinoline
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/002595499SD01/varnostni-list-2595499-lena-dragon-handlettering-42336.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8780996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Skin/Eye: Severe irritation and potential chemical burns upon contact with moisture
(hydrolysis to HCI).[1]

 Inhalation: High risk of respiratory sensitization and mucosal damage if dust is inhaled.[1]

o Systemic: Potential for acute toxicity via oral and dermal routes (Category 4 or higher based
on analogs).[1]

Physical State: Likely a white to off-white solid.[1] Solubility: Soluble in organic solvents (DCM,
DMSO, Ethyl Acetate); low solubility in water.

Hazard Classification (Dpri\/pd from Analng SAR)

Hazard Class GHS Category Hazard Statement
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation Category 2
[21[3][4]
) H319: Causes serious eye
Serious Eye Damage Category 2A o
irritation.[1][2][5][6]
. H335: May cause respiratory
STOT - Single Exposure Category 3 o
irritation.[1][2][5]
o H302: Harmful if swallowed.[1]
Acute Toxicity (Oral) Category 4

[5]16]

Part 2: Personal Protective Equipment (PPE) Matrix

Selection of PPE must be context-dependent.[1] A static list is insufficient; use this matrix to
select gear based on your specific operation.
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PPE Component

Standard Operation
(Weighing/Transfer
of Solid)

High-Risk Operation
(Solution
PhaselSynthesis/S
pill Cleanup)

Technical
Justification

Hand Protection

Double Nitrile Gloves
(Min.[1] thickness 0.11

mm)

Laminate (Silver
Shield) or Viton over
Nitrile

Nitrile provides
adequate protection
against the solid.
However, if dissolved
in DCM or Chloroform,
nitrile degrades
rapidly. Laminate
prevents permeation

of the carrier solvent.

[1]

Eye/Face Protection

Chemical Splash
Goggles (Indirect
Vented)

Face Shield + Splash
Goggles

Safety glasses are
insufficient due to the
risk of fine dust
bypassing side shields
or liquid splash
tracking around

lenses.

Respiratory

Fume Hood (Primary).
If hood unavailable:
N95/P95 Respirator.

Half-Face Respirator
with OV/AG/P100
Cartridges

The compound may
hydrolyze to release
acidic vapors (HCI) in
humid air.[1] Organic
Vapor/Acid Gas
(OVIAG) cartridges
are required for spill

scenarios.[1]

Body Protection

Standard Lab Coat
(Cotton/Poly blend),

Tyvek® Lab Coat or

Apron (Chemical

Standard coats are
permeable. Tyvek

provides a barrier

closed to neck. Resistant) against dust and liquid
splashes.[1]
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Part 3: Operational Protocols
3.1 Safe Handling Workflow

The following diagram outlines the critical decision points and physical barriers required from

storage to reaction setup.
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Start: Remove from Cold Storage (2-8°C)

Allow to warm to RT in Desiccator
(Prevents condensation hydrolysis)

l

Transfer to Fume Hood
(Do NOT open on open bench)

Critical Control Point: Weighing

Weighing Procedure

se Anti-Static Gun

StaticControl

are Closed Vessel

Tare

dd Solid (Spatula)

AddSolid

ipe Threads with DCM-wetted Kimwipe

Clean
L i _________________________________
Solvent Addition

(Dissolve immediately to reduce dust risk)

l

Reaction Setup
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Caption: Operational workflow emphasizing moisture control and dust containment during the

transition from storage to reaction.

3.2 Step-by-Step Weighing Protocol

Equilibration: Remove the container from the refrigerator (usually stored at 2-8°C) and place
it in a desiccator. Allow it to reach room temperature (approx. 30 mins) before opening. Why?
Opening a cold bottle introduces condensation, which can hydrolyze the C-Cl bond,
releasing HCI gas and degrading your reagent.

Engineering Control: Place the balance inside the chemical fume hood. If this is not possible,
use a "balance enclosure" or transfer the solid into a tared vial within the hood, then weigh
the sealed vial on the external balance.

Transfer: Use a disposable anti-static spatula. 1-Chloro-isoquinolines can be electrostatic.[1]

Decontamination: After weighing, wipe the threads of the stock bottle and the receiving vial
with a Kimwipe dampened with Ethyl Acetate or DCM to remove adherent dust before
sealing.[1]

Part 4: Emergency Response & Disposal
4.1 Exposure Response Logic

Immediate action is required to mitigate chemical burns and systemic absorption.[1]

1. Remove Contaminated Clothing
Skin Contact | 2. Wash with Soap/Water (15 min)
3. Do NOT use organic solvents

1. Flush at Eyewash (15 min) Seek Medical Attention
Exposure Incident — Identify Exposure Type P Eye Contact > 2. Hold Eyelids Open P " (Bring SDS/Structure)
3. Seek Ophthalmologist 9

\

. ‘ 1. Move to Fresh Air
Inhalation 2. If breathing difficult: Oxygen
3. Monitor for delayed pulmonary edema

Click to download full resolution via product page
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Caption: Immediate triage and response steps for exposure incidents. Note the prohibition of
solvents for skin cleaning.

4.2 Waste Disposal

o Solid Waste: Dispose of contaminated gloves, weigh boats, and paper towels in a dedicated
Hazardous Solid Waste container labeled "Toxic/Irritant Organic Solid."

o Liquid Waste: Collect all mother liquors and rinses in a Halogenated Organic Solvent waste
stream. Do not mix with aqueous basic waste, as this may induce rapid hydrolysis and heat
generation.

e Quenching (Small Spills): Treat spills with a dilute solution of sodium methoxide in methanol
(carefully) or aqueous sodium hydroxide to convert the reactive chloride to a less toxic
methoxy/hydroxy derivative before disposal, if permitted by local EHS regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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